Cas no 2229189-73-3 ((3-fluoro-4-hydroxyphenyl)methyl sulfamate)

• Product Name: (3-fluoro-4-hydroxyphenyl)methyl sulfamate
• CAS No: 2229189-73-3
• MF: C₇H₈FNO₄S
• MW: 221.206124305725
• CID: 6183436
• PubChem ID: 165636933
• Update Time: 2025-06-14

(3-fluoro-4-hydroxyphenyl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (3-fluoro-4-hydroxyphenyl)methyl sulfamate
• EN300-1989252
• 2229189-73-3

• Inchi： 1S/C7H8FNO4S/c8-6-3-5(1-2-7(6)10)4-13-14(9,11)12/h1-3,10H,4H2,(H2,9,11,12)
• InChI Key： GTWZLBBPTKCSJG-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=CC(=C(C=1)F)O

Computed Properties

• Exact Mass: 221.01580707g/mol
• Monoisotopic Mass: 221.01580707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 98Ų

Additional information on (3-fluoro-4-hydroxyphenyl)methyl sulfamate

Recent Advances in the Study of (3-fluoro-4-hydroxyphenyl)methyl sulfamate (CAS: 2229189-73-3)

The compound (3-fluoro-4-hydroxyphenyl)methyl sulfamate (CAS: 2229189-73-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfamate derivative is being investigated for its role as a selective inhibitor of steroid sulfatase (STS), an enzyme implicated in the pathogenesis of hormone-dependent cancers such as breast and prostate cancer. The unique structural features of this compound, including the fluorine substitution and the sulfamate moiety, contribute to its enhanced stability and inhibitory potency compared to earlier generations of STS inhibitors.

Recent studies have focused on elucidating the molecular mechanisms underlying the inhibitory activity of (3-fluoro-4-hydroxyphenyl)methyl sulfamate. In vitro assays have demonstrated its high affinity for STS, with IC50 values in the nanomolar range. Furthermore, X-ray crystallography studies have provided insights into the binding interactions between the compound and the active site of STS, revealing key hydrogen bonds and hydrophobic interactions that stabilize the enzyme-inhibitor complex. These findings are critical for the rational design of next-generation STS inhibitors with improved pharmacokinetic properties.

In addition to its potential in oncology, (3-fluoro-4-hydroxyphenyl)methyl sulfamate is being explored for its applications in neurodegenerative diseases. Preliminary data suggest that the compound may modulate neurosteroid levels in the brain, offering a novel therapeutic strategy for conditions such as Alzheimer's disease and epilepsy. Animal models have shown promising results, with the compound demonstrating good blood-brain barrier penetration and minimal off-target effects. However, further preclinical studies are needed to validate these findings and assess long-term safety.

The synthesis and scale-up of (3-fluoro-4-hydroxyphenyl)methyl sulfamate have also been areas of active research. Recent advancements in synthetic methodologies have enabled the production of the compound in high yield and purity, facilitating its use in both academic and industrial settings. Green chemistry approaches, such as solvent-free reactions and catalytic processes, are being employed to minimize environmental impact and reduce production costs. These developments are expected to accelerate the transition from bench-scale research to clinical trials.

Despite the promising progress, several challenges remain in the development of (3-fluoro-4-hydroxyphenyl)methyl sulfamate as a therapeutic agent. Issues such as metabolic stability, potential drug-drug interactions, and formulation optimization need to be addressed. Collaborative efforts between academia and industry are essential to overcome these hurdles and bring this compound to the market. The ongoing research underscores the importance of (3-fluoro-4-hydroxyphenyl)methyl sulfamate as a versatile scaffold for drug discovery and its potential to address unmet medical needs.